BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 5-
Cyano-2-hydroxyphenylboronic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

5-Cyano-2-hydroxyphenylboronic
Compound Name: d
aci

Cat. No.: B595987

Essential Safety and Handling Guide for 5-
Cyano-2-hydroxyphenylboronic acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Cyano-2-hydroxyphenylboronic acid. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices. While a specific Safety Data Sheet (SDS) for 5-Cyano-2-hydroxyphenylboronic
acid is not readily available, the information herein is compiled from the SDS of closely related
phenylboronic acid compounds and general chemical safety principles.[1][2][3][4][5] A thorough
risk assessment should be conducted before handling this chemical.

Hazard Identification and First Aid

5-Cyano-2-hydroxyphenylboronic acid is classified as an irritant and is potentially harmful.[3]

[4115]

e Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[3][5] Harmful if swallowed.[3]

 Signal Word: Warning
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[3][6][7]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes.[3][4][6] If skin

irritation occurs, get medical advice/attention.[3]

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at
least 15 minutes and seek immediate medical
attention.[3][5][6][8]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water and seek immediate medical
attention.[4][6]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.
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Protection Type

Specification

Standard

Eye/Face Protection

Tightly fitting safety goggles or
a face shield.[1][2][6][8]

EN 166 (EU) or NIOSH (US)[2]
[61[8]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and
appropriate protective clothing

to prevent skin exposure.[1][2]

[eleelel

EN 374 (EU)[2][8][°]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded,
if irritation is experienced, or if
dust is generated.[2][3][6]

NIOSH (US) or EN 149 (EU)[2]
[31[6]

Handling and Storage

Proper handling and storage are critical for maintaining chemical integrity and preventing

accidents.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Avoid the formation of dust and aerosols.[1][2][8]

Avoid contact with skin, eyes, and clothing.[1][3][4][8]

Do not eat, drink, or smoke in the handling area.[2][3]

Wash hands thoroughly after handling.[3][8]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][3][4]
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» Refrigeration (store at -20°C) is recommended for long-term stability.[10][11]

e The compound may be air and moisture sensitive; consider storing under an inert
atmosphere.[1]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][3][4]

Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

o Chemical Waste: Dispose of the chemical and its container to an approved waste disposal
plant.[3] Do not release into the environment or allow it to enter drains.[1][4][8]

o Contaminated Materials: Dispose of contaminated gloves and other protective equipment as
chemical waste in accordance with applicable laws and good laboratory practices.[2][8]

Experimental Workflow

The following diagram outlines the standard workflow for handling 5-Cyano-2-
hydroxyphenylboronic acid in a laboratory setting.
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Standard Laboratory Workflow for Handling 5-Cyano-2-hydroxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-Cyano-2-
hydroxyphenylboronic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595987#personal-protective-equipment-for-handling-
5-cyano-2-hydroxyphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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